Cas no 72299-54-8 (Benzeneundecanoic acid, 4-amino-)

• Product Name: Benzeneundecanoic acid, 4-amino-
• CAS No: 72299-54-8
• MF: C₁₇H₂₇NO₂
• MW: 277.401785135269
• CID: 544183
• PubChem ID: 14525844
• Update Time: 2025-04-19

Benzeneundecanoic acid, 4-amino- Chemical and Physical Properties

Names and Identifiers

• Benzeneundecanoic acid, 4-amino-
• 11-(4-aminophenyl)undecanoic acid
• DTXSID20561269
• SCHEMBL4423281
• 72299-54-8

• Inchi： 1S/C17H27NO2/c18-16-13-11-15(12-14-16)9-7-5-3-1-2-4-6-8-10-17(19)20/h11-14H,1-10,18H2,(H,19,20)
• InChI Key： ANMBMJCKQHHRHP-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCC1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 277.20431
• Monoisotopic Mass: 277.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32